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Compound of Interest |

Compound Name: 2-methoxyisonicotinoyl chloride
CAS No.: 193538-79-3
Cat. No.: B071095
. J

CAS Registry Number: 193538-79-3 IUPAC Name: 2-Methoxypyridine-4-carbonyl chloride
Molecular Formula: C

H
CINO

Molecular Weight: 171.58 g/mol

Identity & Structural Verification

In drug development, the pyridine ring is a privileged scaffold. However, the nomenclature of
pyridine derivatives often leads to ambiguity between nicotinoyl (3-position), isonicotinoy! (4-
position), and picolinoyl (2-position) isomers.

For 2-methoxyisonicotinoyl chloride, precise identification is paramount to prevent
regioisomeric contamination in downstream synthesis.

Core Identifiers
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Identifier Type Value Notes

Definitive registry number for
CAS Number 193538-79-3 _ _

the acid chloride.

Refers to the parent acid: 2-
Precursor CAS 105596-63-2 methoxyisonicotinic acid.[1][2]

[3]

Useful for chemoinformatic
SMILES COC1=NC=CC(=C1)C(CI)=0 _ .

integration.

NDNSYURGNSEPDJ- . _ N

InChl Key Unique hashed identifier.

UHFFFAOYSA-N

Structural Verification Logic

When sourcing or synthesizing this compound, you must validate the regiochemistry. The
methoxy group at the 2-position provides unique electronic properties (electron-donating by
resonance, withdrawing by induction) compared to the 3-methoxy isomer.

Verification Protocol:
o CAS Cross-Reference: Ensure the vendor specifies 193538-79-3.

» Derivatization Check: Acid chlorides are unstable on LCMS. To verify identity, quench a small
aliquot with methanol.

o Expected Result: Formation of Methyl 2-methoxyisonicotinate.[3]

o Mass Shift: Observe [M+H]+ corresponding to the methyl ester (MW ~167.16), not the
hydrolyzed acid (MW 153.14).

Synthesis & Production Protocol

While 2-methoxyisonicotinoyl chloride is commercially available, in situ preparation is often
preferred in medicinal chemistry to ensure maximum electrophilicity and avoid hydrolysis
byproducts common in stored samples.
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Reaction Mechanism

The conversion utilizes Thionyl Chloride (SOCI

) activated by catalytic N,N-Dimethylformamide (DMF). DMF reacts with SOCI

to form the Vilsmeier-Haack reagent (chloroiminium ion), which is a far more potent electrophile
than SOCI

alone, facilitating the activation of the carboxylic acid.

SOCI2 + Cat. DMF
(Reflux, 2h)

2-Methoxyisonicotinic Acid

Cl- Substitution 2-Methoxyisonicotinoyl Chloride Off-gassin:
(CAS 105596-63-2) »

g
Intermediate (CAS 193538-79-3) B S02(g) + HCl(9)

Click to download full resolution via product page

Figure 1: Catalytic cycle for the chlorination of 2-methoxyisonicotinic acid.

Step-by-Step Methodology

Safety Note: Perform all steps in a fume hood. SOCI

releases toxic SO
and HCI gases.

e Preparation: In an oven-dried Round Bottom Flask (RBF), suspend 2-methoxyisonicotinic
acid (1.0 eq) in anhydrous Dichloromethane (DCM) or Toluene (5-10 mL per gram of acid).

o Note: Neat SOCI
can be used, but a solvent allows for better temperature control.
» Activation: Add Thionyl Chloride (2.0 — 5.0 eq) dropwise at room temperature.
e Catalysis: Add DMF (1-2 drops).

o Observation: Immediate gas evolution (effervescence) indicates initiation.
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e Reaction: Heat the mixture to reflux (approx. 40°C for DCM, 80°C for Toluene) for 2—4 hours.

o Endpoint: The reaction is complete when the suspension becomes a clear homogeneous

solution and gas evolution ceases.

« |solation: Concentrate the mixture under reduced pressure (rotary evaporator) to remove

solvent and excess SOCI

o Chase Step: Co-evaporate with anhydrous Toluene (2x) to azeotrope trace SOCI

e Result: The product is obtained as a moisture-sensitive off-white solid or yellow oil, ready for

immediate coupling.

Handling, Stability & Storage

Acid chlorides are highly reactive electrophiles. Their stability is compromised by atmospheric

moisture.

Parameter

Specification

Storage Condition

Store at 2—-8°C under inert atmosphere

(Argon/Nitrogen).

Hydrolytic Hazard

Reacts violently with water to regenerate the

parent acid and HCI.

Container

Tightly sealed glass vials with PTFE-lined caps;

Parafilm is insufficient for long-term storage.

Shelf Life

< 6 months if stored properly. Prepare fresh for

critical applications.

Troubleshooting degradation: If the solid has turned into a sticky gum or smells strongly of HCI

upon opening, it has likely hydrolyzed. Re-subjecting the material to SOCI
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reflux can often regenerate the acid chloride.

Applications in Medicinal Chemistry
2-Methoxyisonicotinoyl chloride is a versatile electrophile used to install the 2-

methoxypyridine moiety. This motif is strategically valuable in drug design for several reasons:

e Hydrogen Bonding: The pyridine nitrogen (N1) is a hydrogen bond acceptor. The 2-methoxy
group can modulate the basicity of this nitrogen via electronic effects.

o Metabolic Stability: The methoxy group blocks the metabolically labile 2-position of the
pyridine ring, potentially extending the half-life of the drug candidate.

» Conformational Locking: In amide products, the methoxy group can induce specific
conformational preferences due to steric repulsion or intramolecular hydrogen bonding.

Common Reaction: Amide Coupling

The most frequent application is the formation of 2-methoxyisonicotinamides by reacting with
primary or secondary amines.

Acid Chloride Amine Partner Base Scavenger
(CAS 193538-79-3) (R-NH2) (TEA/ DIPEA/ Pyridine)
///
//
_~~ Neutralizes HCI
e
y

Coupling Reaction
(DCM/THF, 0°C to RT)

l

Aqueous Wash
(NaHCO3 / Brine)

'
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Figure 2: Standard workflow for amide coupling using 2-methoxyisonicotinoyl chloride.

Protocol Tip: Since HCI is generated during coupling, always use a tertiary amine base
(Triethylamine or DIPEA) (1.2 — 2.0 eq) to scavenge the acid and drive the reaction to
completion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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